Cas no 823189-81-7 (Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-)

• Product Name: Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
• CAS No: 823189-81-7
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 695140
• PubChem ID: 23548232
• Update Time: 2025-04-19

Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
• N-[(3,4-difluorophenyl)methyl]propan-2-amine
• AKOS000228895
• SCHEMBL6071818
• A1-05253
• 823189-81-7
• DTXSID60634906

• Inchi： 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)10(12)5-8/h3-5,7,13H,6H2,1-2H3
• InChI Key： NQKNBXNLDJXYAJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNC(C)C)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų